Cas no 1909320-31-5 (1-Methylcyclopent-3-en-1-amine hydrochloride)

• Product Name: 1-Methylcyclopent-3-en-1-amine hydrochloride
• CAS No: 1909320-31-5
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• MDL: MFCD29907338
• CID: 4629104
• PubChem ID: 122156612
• Update Time: 2025-05-26

1-Methylcyclopent-3-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methylcyclopent-3-en-1-amine hydrochloride
• 1-methylcyclopent-3-en-1-amine;hydrochloride
• Z2471262533
• 1-Methyl-cyclopent-3-enylamine hydrochoride
• 1-Methylcyclopent-3-en-1-amine hydrochloride

• MDL： MFCD29907338
• Inchi： 1S/C6H11N.ClH/c1-6(7)4-2-3-5-6;/h2-3H,4-5,7H2,1H3;1H
• InChI Key： SWEFTEDSSSCVIZ-UHFFFAOYSA-N
• SMILES： Cl.NC1(C)CC=CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.4
• Topological Polar Surface Area: 26

Additional information on 1-Methylcyclopent-3-en-1-amine hydrochloride

1-Methylcyclopent-3-en-1-amine Hydrochloride: A Comprehensive Overview

The compound 1-Methylcyclopent-3-en-1-amine hydrochloride (CAS No. 1909320-31-5) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound is a derivative of cyclopentene, featuring a methyl group attached to the nitrogen atom, and exists as its hydrochloride salt. Its unique structure and properties make it a subject of interest for researchers exploring its applications in drug design, catalysis, and material science.

Recent studies have highlighted the importance of cyclopentene derivatives in medicinal chemistry due to their ability to act as templates for bioactive molecules. The methyl group substitution in this compound introduces steric effects that can influence its reactivity and pharmacokinetic properties. This makes 1-Methylcyclopent-3-en-1-amine hydrochloride a valuable compound for exploring the relationship between molecular structure and biological activity.

One of the most promising areas of research involving this compound is its potential as a building block for drug development. Its nitrogen-containing ring structure resembles that of certain alkaloids, which are known for their therapeutic effects. By modifying the substituents on the cyclopentene ring, researchers can potentially create analogs with enhanced bioavailability or selectivity for specific targets.

Another area of interest is the synthesis and catalytic applications of this compound. The hydrochloride salt form of 1-Methylcyclopent-3-en-1-amine is particularly useful in asymmetric catalysis, where it can serve as a chiral ligand or catalyst in organic reactions. Recent advancements in catalytic asymmetric synthesis have demonstrated the versatility of such compounds in producing enantiomerically enriched products, which are critical for drug discovery.

In terms of physical properties, 1-Methylcyclopent-3-en-1-amine hydrochloride exhibits a melting point that is favorable for handling and storage under standard laboratory conditions. Its solubility in common organic solvents also makes it suitable for various synthetic procedures, including Suzuki couplings, Heck reactions, and other cross-coupling methodologies.

Moreover, the compound's reactivity towards nucleophilic substitutions and additions has been extensively studied. Researchers have found that the presence of the methyl group enhances the stability of intermediates formed during these reactions, leading to higher yields and better control over reaction outcomes.

From an environmental perspective, understanding the degradation pathways of 1-Methylcyclopent-3-en-1-amine hydrochloride is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, this compound undergoes biodegradation through oxidative cleavage mechanisms, resulting in non-toxic byproducts.

In conclusion, 1-Methylcyclopent-3-en-1-amine hydrochloride (CAS No. 1909320-31